![molecular formula C17H22N6O2 B2393695 6-(dimethylamino)-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyridazine-3-carboxamide CAS No. 2034303-30-3](/img/structure/B2393695.png)
6-(dimethylamino)-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyridazine-3-carboxamide
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Description
6-(dimethylamino)-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H22N6O2 and its molecular weight is 342.403. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity of Carboxamide Derivatives
Research on carboxamide derivatives, similar in structural complexity to the compound , has shown promising results in cytotoxic activities against various cancer cell lines. The synthesis of such compounds and their effect on murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines highlight the potential of these molecules in cancer research. The compounds demonstrated potent cytotoxic properties, with some showing IC(50) values less than 10 nM, indicating significant potential for therapeutic applications in oncology (Deady et al., 2003).
Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives
Another study explored the synthesis of Pyrazolo[3,4-d]pyrimidin-4-one derivatives, revealing their anticancer activity on the MCF-7 human breast adenocarcinoma cell line. These compounds, including those with potent inhibitory activities, underscore the chemical scaffold's utility in developing new anticancer agents, highlighting the broader class of compounds' relevance to cancer therapy research (Abdellatif et al., 2014).
Synthesis and Antimicrobial Activity of Thio-substituted Derivatives
Further extending the scope to antimicrobial research, the synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives has been explored. These compounds underwent in vitro screening for their antimicrobial activities, demonstrating the potential of such chemical frameworks in the development of new antimicrobial agents. This approach is indicative of the compound's potential applicability in addressing microbial resistance through novel therapeutic agents (Gad-Elkareem et al., 2011).
Antitumor and Antioxidant Activities of Benzothiophenes
In the realm of heterocyclic chemistry, the synthesis of benzothiophenes and their derivatives has been investigated for antitumor and antioxidant activities. These studies provide a foundation for understanding how structural modifications can influence biological activity, suggesting pathways for designing molecules with enhanced therapeutic profiles. The research underscores the significance of heterocyclic compounds in developing new treatments for cancer and oxidative stress-related diseases (Bialy & Gouda, 2011).
properties
IUPAC Name |
6-(dimethylamino)-N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]pyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6O2/c1-22(2)15-8-7-14(19-20-15)17(25)18-9-10-23-16(24)11-12-5-3-4-6-13(12)21-23/h7-8,11H,3-6,9-10H2,1-2H3,(H,18,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUUVNZSESHZZJN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=C(C=C1)C(=O)NCCN2C(=O)C=C3CCCCC3=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.